Cas no 123333-23-3 (3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, (3E)-)
123333-23-3 structure
Product Name:3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, (3E)-
CAS No:123333-23-3
MF:C11H10O3
MW:190.195303440094
CID:1215758
Update Time:2024-08-05
3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, (3E)- Chemical and Physical Properties
Names and Identifiers
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- 3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, (3E)-
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- Inchi: 1S/C11H10O3/c1-8-2-4-9(5-3-8)6-7-10(12)11(13)14/h2-7H,1H3,(H,13,14)/b7-6+
- InChI Key: OPXZMUYXMAYBPG-VOTSOKGWSA-N
- SMILES: C(O)(=O)C(=O)/C=C/C1=CC=C(C)C=C1
Experimental Properties
- Density: 1.227±0.06 g/cm3(Predicted)
- Melting Point: 127-130 °C(Solv: benzene (71-43-2))
- Boiling Point: 335.7±35.0 °C(Predicted)
- pka: 2.06±0.54(Predicted)
3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, (3E)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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